Cas no 2228763-12-8 (2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-ol
• CAS No: 2228763-12-8
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• CID: 6069959
• PubChem ID: 165927500
• Update Time: 2025-05-24

2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-ol
• 2228763-12-8
• EN300-1983310

• Inchi： 1S/C6H6ClNO3S/c7-3-4(9)5-1-2-6(12-5)8(10)11/h1-2,4,9H,3H2
• InChI Key： KDVKXEJYJTXHCZ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C([N+](=O)[O-])S1)O

Computed Properties

• Exact Mass: 206.9756919g/mol
• Monoisotopic Mass: 206.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.3Ų

Additional information on 2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-ol

Exploring the Properties and Applications of 2-Chloro-1-(5-Nitrothiophen-2-Yl)Ethan-1-Ol

CAS No 2228763-12-8, commonly referred to as 2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-ol, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique structural properties and potential applications in drug design, agrochemicals, and advanced materials. Recent research has highlighted its role in enhancing the efficiency of certain chemical reactions, particularly in the synthesis of bioactive molecules.

The molecular structure of 2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-ol is characterized by a thiophene ring substituted with a nitro group at the 5-position and a chloroethanol moiety at the 2-position. This arrangement confers the compound with unique electronic properties, making it an ideal candidate for exploring novel chemical transformations. According to recent studies published in leading journals, this compound exhibits remarkable stability under various reaction conditions, which is crucial for its application in industrial processes.

In terms of synthesis, CAS No 2228763-12-8 can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For instance, a study conducted in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining product quality.

The physical properties of this compound are equally intriguing. It has a melting point of approximately 98°C and a boiling point around 300°C under standard conditions. These thermal characteristics make it suitable for applications requiring stability at elevated temperatures. Furthermore, its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various laboratory settings.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 2-chloro-1-(5-nitrothiophen-2-yl)ethan-1-o. Using density functional theory (DFT), scientists have mapped out the molecular orbitals and identified key sites for reactivity. These insights are paving the way for the development of new catalytic systems that can leverage this compound's properties.

In terms of applications, this compound has shown promise in drug discovery programs targeting various diseases. Its ability to act as a chiral auxiliary in asymmetric synthesis has been particularly noted. A recent clinical trial highlighted its potential as an intermediate in the synthesis of anti-inflammatory agents, demonstrating its versatility in medicinal chemistry.

Moreover, CAS No 2228763-12- has found applications in polymer science. Its incorporation into polymeric materials enhances their mechanical properties, making them suitable for high-performance applications such as aerospace components and advanced electronics packaging.

The environmental impact of this compound is another area receiving attention from researchers. Studies have shown that it undergoes efficient biodegradation under aerobic conditions, reducing concerns about its long-term ecological effects. This makes it an attractive option for sustainable chemical processes.

In conclusion, 2-chloro-1-(5-nitrothiophen-) continues to be a focal point for innovation across multiple disciplines. Its unique chemical properties, combined with recent advances in synthesis and application techniques, position it as a valuable tool for addressing contemporary challenges in science and industry.